Cas no 1266328-42-0 (trans-2-(4-aminocyclohexyl)acetonitrile)

Technical Introduction: trans-2-(4-Aminocyclohexyl)acetonitrile is a versatile chiral intermediate with a cyclohexyl backbone and functional nitrile and amino groups. Its rigid trans-configuration enhances stereochemical stability, making it valuable for asymmetric synthesis and pharmaceutical applications. The primary amine group allows for further derivatization, while the nitrile moiety offers reactivity for conversions to carboxylic acids, amides, or heterocycles. This compound is particularly useful in the synthesis of bioactive molecules, where its structural rigidity and bifunctional reactivity contribute to precise molecular design. High purity grades ensure consistent performance in complex reactions, such as peptide modifications or catalyst ligands. Suitable for controlled environments due to its moisture sensitivity.
trans-2-(4-aminocyclohexyl)acetonitrile structure
1266328-42-0 structure
Product Name:trans-2-(4-aminocyclohexyl)acetonitrile
CAS No:1266328-42-0
MF:C8H14N2
MW:138.210161685944
MDL:MFCD27942777
CID:4566045
PubChem ID:67123710
Update Time:2025-11-02

trans-2-(4-aminocyclohexyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • trans (4-Amino-cyclohexyl)-acetonitrile
    • 2-(trans-4-aminocyclohexyl)acetonitrile
    • CYCLOHEXANEACETONITRILE, 4-AMINO-, TRANS-
    • trans-2-(4-aminocyclohexyl)acetonitrile
    • SY343813
    • 1823226-71-6
    • A1-01303
    • SCHEMBL2035840
    • E77339
    • Rel-2-((1s,4s)-4-aminocyclohexyl)acetonitrile
    • DZFWURNOMGMOCH-UHFFFAOYSA-N
    • DZFWURNOMGMOCH-ZKCHVHJHSA-N
    • cis-2-(4-Aminocyclohexyl)acetonitrile
    • MFCD27942777
    • 2-[(1r,4r)-4-aminocyclohexyl]acetonitrile
    • 2-(4-aminocyclohexyl)acetonitrile
    • 2-[CIS-4-AMINOCYCLOHEXYL]ACETONITRILE
    • MFCD29917373
    • SB13310
    • CS-0371114
    • SCHEMBL12068628
    • SCHEMBL14543438
    • PB40724
    • SY046336
    • 2-(cis-4-Aminocyclohexyl)acetonitrile
    • PS-15809
    • CS-0056377
    • P14151
    • 2-[trans-4-Aminocyclohexyl]acetonitrile
    • 2-[(1s,4s)-4-aminocyclohexyl]acetonitrile
    • 1266328-42-0
    • SCHEMBL2035841
    • BS-50762
    • 1461869-58-8
    • MDL: MFCD27942777
    • Inchi: 1S/C8H14N2/c9-6-5-7-1-3-8(10)4-2-7/h7-8H,1-5,10H2/t7-,8-
    • InChI Key: DZFWURNOMGMOCH-ZKCHVHJHSA-N
    • SMILES: [C@@H]1(CC#N)CC[C@@H](N)CC1

Computed Properties

  • Exact Mass: 138.115698455g/mol
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Boiling Point: 264.8℃ at 760 mmHg

trans-2-(4-aminocyclohexyl)acetonitrile Pricemore >>

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Additional information on trans-2-(4-aminocyclohexyl)acetonitrile

Comprehensive Guide to trans-2-(4-aminocyclohexyl)acetonitrile (CAS No. 1266328-42-0): Properties, Applications, and Market Insights

trans-2-(4-aminocyclohexyl)acetonitrile (CAS No. 1266328-42-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This nitrile derivative, featuring a 4-aminocyclohexyl group, serves as a versatile building block in synthetic chemistry. Its unique structural properties make it valuable for designing bioactive molecules, particularly in drug discovery and material science applications.

The compound's molecular structure combines a cyclohexylamine moiety with an acetonitrile functional group, creating interesting chemical properties. Researchers value trans-2-(4-aminocyclohexyl)acetonitrile for its balanced lipophilicity and hydrogen bonding capacity, which are crucial parameters in medicinal chemistry. Recent studies highlight its potential as an intermediate in developing novel therapeutic agents, especially in neurological and metabolic disorder treatments.

In pharmaceutical applications, trans-2-(4-aminocyclohexyl)acetonitrile serves as a key precursor for various drug candidates. Its aminocyclohexyl component provides structural rigidity, while the nitrile group offers synthetic flexibility for further derivatization. This dual functionality answers the growing demand for multifunctional chemical building blocks in modern drug development pipelines.

The synthesis of 1266328-42-0 typically involves selective hydrogenation and cyanation steps, with researchers continuously optimizing the process for better yields and purity. Current trends focus on developing more sustainable synthetic routes, aligning with the pharmaceutical industry's push toward green chemistry principles. These advancements address common search queries about eco-friendly synthesis of nitrile compounds and sustainable pharmaceutical intermediates.

Market analysis reveals growing demand for trans-2-(4-aminocyclohexyl)acetonitrile in Asia-Pacific research centers, particularly in India and China. This correlates with increased searches for specialty chemicals suppliers and pharmaceutical intermediates manufacturers in these regions. The compound's stability under various conditions makes it suitable for international shipping, expanding its global availability.

Quality control standards for CAS 1266328-42-0 typically require HPLC purity ≥98%, with strict limits on related substances. These specifications respond to frequent industry searches about pharmaceutical-grade nitrile compounds and high-purity chemical intermediates. Analytical methods like GC-MS and NMR are commonly employed for characterization, providing researchers with the necessary data for their applications.

Recent patent literature demonstrates innovative uses of trans-2-(4-aminocyclohexyl)acetonitrile in developing kinase inhibitors and GPCR modulators. This aligns with trending searches for new drug discovery intermediates and innovative chemical scaffolds. The compound's structural features allow for diverse modifications, making it valuable in combinatorial chemistry approaches.

Storage recommendations for 1266328-42-0 emphasize protection from moisture and oxidation, with optimal conditions at 2-8°C under inert atmosphere. These handling guidelines address common queries about chemical storage best practices and stability of amine-containing compounds. Proper storage ensures the compound maintains its quality throughout the supply chain.

The future outlook for trans-2-(4-aminocyclohexyl)acetonitrile appears promising, with potential applications expanding into materials science. Researchers are investigating its use in designing functional polymers and advanced coatings, responding to growing interest in smart material development. This diversification could significantly increase the compound's market value in coming years.

For researchers sourcing CAS 1266328-42-0, verification of supplier credentials and batch-specific certificates of analysis is crucial. This practice addresses frequent concerns about chemical authenticity verification and quality assurance in research chemicals. Reputable suppliers typically provide comprehensive technical data sheets and MSDS documentation.

In conclusion, trans-2-(4-aminocyclohexyl)acetonitrile represents an important chemical tool in modern research and development. Its balanced properties and synthetic versatility make it valuable across multiple disciplines, from medicinal chemistry to material science. As research continues to uncover new applications, this compound is poised to maintain its relevance in scientific innovation.

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